
A Comparative Analysis of Barium Chloride from
Leading Chemical Suppliers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248 Get Quote

For researchers, scientists, and professionals in drug development, the purity and consistency

of chemical reagents are paramount. This guide provides an objective comparison of Barium

Chloride (BaCl₂) from various suppliers, supported by experimental data and detailed analytical

protocols to aid in the selection of the most suitable product for your specific application.

Barium chloride is a key inorganic compound utilized in a wide array of laboratory and industrial

processes. Its applications range from a precipitating agent for sulfates in analytical chemistry

to a component in the manufacturing of pigments, and as a precursor for other barium

compounds in materials science and pharmaceutical development. The performance of Barium

Chloride in these applications is directly influenced by its purity and the presence of specific

impurities. This comparative study examines different grades of Barium Chloride from

prominent suppliers to highlight the variations in their chemical profiles.

Comparative Data of Barium Chloride Products
The following tables summarize the guaranteed specifications for different grades of Barium

Chloride from various suppliers. This data has been compiled from publicly available

Certificates of Analysis and product specification sheets.

Barium Chloride Dihydrate (BaCl₂·2H₂O) - ACS Reagent
Grade
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Parameter
Supplier A (Sigma-
Aldrich)

Supplier B (Thermo
Fisher Scientific)

Supplier C
(Carolina
Biological Supply)

Assay (as

BaCl₂·2H₂O)
≥99.0% ≥99.0% ACS Grade

pH of 5% Solution at

25°C
5.2 - 8.2 5.0 - 8.0 Not Specified

Insoluble Matter ≤0.005% ≤0.005% Not Specified

Loss on Drying

(150°C)
14.0 - 16.0% 14.0 - 16.0% Not Specified

Calcium (Ca) ≤0.05% Not Specified Not Specified

Strontium (Sr) ≤0.1% Not Specified Not Specified

Potassium (K) ≤0.0025% Not Specified Not Specified

Sodium (Na) ≤0.005% Not Specified Not Specified

Iron (Fe) ≤2 ppm Not Specified Not Specified

Heavy Metals (as Pb) ≤5 ppm ≤5 ppm Not Specified

Barium Chloride, Anhydrous (BaCl₂) - High Purity
Grades
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Parameter
Supplier D (Sigma-
Aldrich)

Supplier E (Noah
Chemicals)

Supplier F (Thomas
Scientific/Alfa
Aesar)

Purity (Trace Metals

Basis)
99.999% 99.999% 99.998%

Total Metal Impurities ≤15.0 ppm Not Specified ≤20 ppm

Form Powder and chunks -10 mesh spheres
Powder, may contain

small lumps

Specific Impurity Data
Available on

Certificate of Analysis

Inquire for specific lot

analysis

Inquire for specific lot

analysis

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of Barium Chloride quality. The

following are standard protocols for key analytical tests.

Assay of Barium Chloride by Complexometric EDTA
Titration
This method determines the purity of Barium Chloride by titrating the barium ions with a

standardized solution of ethylenediaminetetraacetic acid (EDTA).

Protocol:

Sample Preparation: Accurately weigh approximately 0.8 g of the Barium Chloride sample

and dissolve it in 200 mL of deionized water.

Acidification: While stirring, add 2.0 mL of 6 M hydrochloric acid.

Initial EDTA Addition: From a 50 mL burette, add 25.0 mL of a standardized 0.1 M EDTA

volumetric solution.

Buffering and Indicator Addition: Add 100 mL of methanol and 25 mL of ammonium

hydroxide to raise the pH. Add approximately 80-100 mg of a metalphthalein-screened
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indicator.[1]

Titration: Immediately continue the titration with the 0.1 M EDTA solution until the color

changes from violet to a clear, colorless endpoint.[1] The color change is gradual.

Calculation: One milliliter of 0.1 M EDTA is equivalent to 0.02443 g of BaCl₂·2H₂O.[1]

Determination of Strontium Impurity by Inductively
Coupled Plasma-Atomic Emission Spectrometry (ICP-
AES)
ICP-AES is a sensitive technique for quantifying trace metal impurities like strontium.

Protocol:

Standard Preparation: Prepare a series of calibration standards of strontium in a matrix that

matches the sample solution (e.g., dilute hydrochloric acid).

Sample Digestion: Accurately weigh a sample of Barium Chloride and dissolve it in a suitable

solvent, typically dilute high-purity nitric or hydrochloric acid.

Instrumental Analysis: Introduce the prepared sample and standards into the ICP-AES

instrument. The instrument aspirates the solution, creating an aerosol that is transported to

the plasma torch.

Data Acquisition: The high-temperature plasma excites the atoms of the elements in the

sample, causing them to emit light at characteristic wavelengths. The intensity of the emitted

light is proportional to the concentration of the element.

Quantification: A calibration curve is generated from the standards, and the concentration of

strontium in the sample is determined by comparing its emission intensity to the calibration

curve.

Qualitative Test for Barium Ion: Flame Test
A simple and rapid test to confirm the presence of barium.
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Protocol:

Sample Preparation: Place a small amount of the Barium Chloride powder on a clean, inert

wire loop (e.g., platinum or nichrome) that has been cleaned with concentrated hydrochloric

acid.

Flame Introduction: Introduce the wire loop into the edge of a hot, non-luminous Bunsen

burner flame.

Observation: A characteristic apple-green color in the flame indicates the presence of barium

ions.[2]

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in the comparative analysis of Barium Chloride, the

following diagrams have been generated using Graphviz.

Sample Preparation EDTA Titration Purity Calculation

Weigh Barium Chloride Sample Dissolve in Deionized Water Acidify with HCl Add Standardized EDTA Add Buffer and Indicator Titrate to Endpoint Calculate Purity (%)

Click to download full resolution via product page

Workflow for Barium Chloride Purity Analysis by EDTA Titration.
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Supplier Evaluation

Define Application
(e.g., Analytical Standard, Synthesis)

Required Purity
(e.g., ACS, >99.99%)

Critical Impurities
(e.g., Sr, Heavy Metals)

Supplier A Specs Supplier B Specs Supplier C Specs Cost Considerations

Select Optimal Supplier

Click to download full resolution via product page

Logical Flow for Selecting a Barium Chloride Supplier.

Conclusion
The selection of a Barium Chloride supplier should be guided by the specific requirements of

the intended application. For general laboratory use and qualitative analysis, an ACS reagent

grade from a reputable supplier may be sufficient. However, for sensitive applications such as

trace metal analysis, the synthesis of high-purity materials for electronics, or in pharmaceutical

development, a high-purity grade with a detailed Certificate of Analysis specifying trace metal

impurities is essential. Researchers are encouraged to request lot-specific analysis to ensure

the material meets their stringent requirements. The experimental protocols provided herein

offer a framework for in-house quality control and verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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